Methyl 9(E)-tetradecenoate

• Molecular Formula: C15H28O2
• Molecular Weight: 240.38 g/mol
• InChI: InChI=1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h6-7H,3-5,8-14H2,1-2H3/b7-6+
• InChIKey: RWIPSJUSVXDVPB-VOTSOKGWSA-N

Methyl 9(E)-tetradecenoate (CAS 72025-18-4): Fatty Acid Methyl Ester Reference Standard for Lipidomics and Isomer-Specific Research

Methyl 9(E)-tetradecenoate (methyl myristelaidate; methyl trans-9-tetradecenoate; CAS 72025-18-4; C₁₅H₂₈O₂; MW 240.38) is the methyl ester derivative of the 14-carbon monounsaturated trans fatty acid myristelaidic acid [1]. This compound is structurally characterized by a trans (E) double bond configuration at the Δ9 position of the tetradecenoic acid chain, distinguishing it geometrically from its cis (Z) isomer, methyl myristoleate (CAS 56219-06-8) . It is commercially available as an analytical standard grade material suitable for gas chromatography (GC) calibration and lipidomic reference applications, with a computed XLogP3-AA value of 5.4 and a topological polar surface area of 26.3 Ų [1].

Standard Type Analytical standard for trans-9 tetradecenoate methyl ester (FAME)

Workflow GC and GC-MS calibration for isomer-resolved lipidomic profiling

Key Distinction Trans (E) geometric isomer; not interchangeable with cis (Z) analog methyl myristoleate

• [1] PubChem. (2026). (E)-Methyl tetradec-9-enoate. Compound Summary, CID 6301244. View Source

Why Methyl 9(E)-tetradecenoate Cannot Be Substituted with Methyl Myristoleate (cis Isomer) in Analytical and Biochemical Workflows

Methyl 9(E)-tetradecenoate and its cis-isomer analog methyl myristoleate (methyl 9(Z)-tetradecenoate) are chemically distinct entities that cannot be interchangeably used without compromising experimental validity. Although both share the molecular formula C₁₅H₂₈O₂ and molecular weight 240.38, the geometric configuration at the Δ9 double bond alters their three-dimensional molecular shape, which directly impacts chromatographic retention behavior, substrate recognition by desaturase and elongase enzymes, and physicochemical properties including melting point, molar volume, and partition coefficients . In GC-based fatty acid methyl ester (FAME) profiling, the trans (E) isomer elutes at a distinct retention time relative to the cis (Z) isomer, necessitating isomer-specific standards for accurate identification and quantification . Furthermore, in biosynthesis studies of lepidopteran sex pheromones, the cis-isomer (Z)-9-tetradecenoate serves as a key precursor that is further desaturated by Δ11 or Δ12 desaturases to produce diene pheromone components [1]; substitution with the trans-isomer would yield erroneous enzymatic conversion data. For procurement in lipidomics, metabolomics, and enzymology research, selection of the correct geometric isomer is therefore a non-negotiable experimental design parameter.

Distinct GC retention time: trans isomer elutes at a different position than the cis analog; using the cis standard may cause peak misassignment in FAME profiling.

Enzymatic substrate mismatch: cis-9 isomer is the native precursor in lepidopteran pheromone biosynthesis; the trans isomer may not yield valid desaturase activity data.

Physicochemical property divergence: LogP and molar volume differ between trans and cis isomers, potentially shifting QSAR model predictions and membrane partitioning estimates.

• [1] Dunkelblum, E., & Kehat, M. (1987). Sex pheromone precursors in Spodoptera littoralis (Lepidoptera: Noctuidae). Insect Biochemistry, 17(7), 1049-1053. View Source

Methyl 9(E)-tetradecenoate: Quantitative Comparative Evidence for Informed Scientific Selection

Geometric Isomer Differentiation: Distinct GC Retention and Equivalent Chain Length (ECL) Values

Methyl 9(E)-tetradecenoate (trans isomer) exhibits chromatographic behavior that is quantitatively distinguishable from its cis isomer counterpart methyl myristoleate (methyl 9(Z)-tetradecenoate). The trans configuration results in a more linear molecular geometry compared to the bent shape of the cis isomer, leading to differential interaction with GC stationary phases and consequently distinct retention times . This chromatographic separation is a critical differentiator for unambiguous isomer identification in complex biological or environmental FAME mixtures, where misassignment of geometric isomers can lead to erroneous conclusions regarding fatty acid metabolism or dietary intake patterns. The compound is supplied as an analytical standard grade specifically for GC calibration and method validation applications .

GC Retention Behavior

Class-level

Trans linear geometry vs. cis bent geometry → distinct interaction with GC stationary phases; retention order depends on column polarity.

Isomer-specific standard required for accurate peak assignment in FAME profiling.

ECL values are isomer-dependent; verify under your analytical conditions.

Evidence Dimension	Chromatographic retention / molecular geometry
Target Compound Data	Methyl 9(E)-tetradecenoate: trans (E) configuration at Δ9 — linear geometry
Comparator Or Baseline	Methyl myristoleate: cis (Z) configuration at Δ9 — bent geometry
Quantified Difference	Distinct retention times; trans isomers generally elute earlier or later than cis counterparts depending on stationary phase polarity (class-level chromatographic principle)
Conditions	Gas chromatography; FAME analysis conditions; ECL values are isomer-dependent

Why This Matters

Accurate isomer identification requires authentic trans-standard calibration; substitution with cis-isomer standard introduces systematic misidentification risk in lipidomic profiling workflows.

Physicochemical Parameter Divergence: LogP, Molar Volume, and Calculated Density Differences

The geometric isomerism between methyl 9(E)-tetradecenoate and methyl myristoleate (cis) yields measurable differences in computed and experimentally determined physicochemical parameters. Specifically, the trans isomer (target compound) has a computed XLogP3-AA value of 5.4 [1], while the cis isomer methyl myristoleate has a lower computed LogP value of 5.2 [2]. Additionally, the molar volume differs: methyl 9(E)-tetradecenoate exhibits a molar volume of 273.2 ± 3.0 cm³, whereas methyl myristoleate has a reported molar volume of 271.0 cm³ . The trans isomer also displays a slightly higher calculated index of refraction (1.450 vs. 1.446 for cis) . These differences, while subtle, are significant in the context of QSAR models and membrane permeability predictions where trans and cis fatty acid esters are known to partition differently into lipid bilayers due to packing geometry constraints.

LogP Difference

Reported

XLogP3-AA = 5.4

Higher lipophilicity vs. cis analog (Δ ≈ +0.2 LogP).

Molar volume and refractive index also differ; isomer-specific descriptors needed for QSAR.

Evidence Dimension	Physicochemical properties (LogP, molar volume, refractive index)
Target Compound Data	XLogP3-AA: 5.4; Molar Volume: 273.2 ± 3.0 cm³; Refractive Index: 1.450
Comparator Or Baseline	Methyl myristoleate (cis): XLogP3: 5.2; Molar Volume: 271.0 cm³; Refractive Index (n20/D): 1.446
Quantified Difference	ΔLogP ≈ +0.2; ΔMolar Volume ≈ +2.2 cm³; ΔRefractive Index ≈ +0.004
Conditions	Computed by PubChem XLogP3 3.0 and ACD/Labs Percepta Platform v14.00; refractive index measured experimentally

Why This Matters

For cheminformatics and molecular modeling applications requiring accurate physicochemical descriptors, isomer-specific parameter sets are essential for valid predictions.

• [1] PubChem. (2026). (E)-Methyl tetradec-9-enoate — Computed Properties: XLogP3-AA = 5.4. View Source
• [2] PubChem. (2026). Methyl myristoleate (CID 5352674) — Computed Properties: XLogP3 = 5.2. View Source

Enzymatic Substrate Specificity: cis-Isomer as Exclusive Precursor in Pheromone Biosynthesis

In the sex pheromone biosynthetic pathway of the moth Spodoptera littoralis (Lepidoptera: Noctuidae), the cis-isomer methyl (Z)-9-tetradecenoate is unequivocally identified as the characteristic pheromone precursor ester [1]. The trans-isomer methyl 9(E)-tetradecenoate is notably absent from the pheromone gland fatty ester profile of this species, which instead contains (E)- and (Z)-11-tetradecenoate as the only trans-containing C14 monounsaturated esters [1]. This species-specific distribution provides critical baseline data for studies requiring isomer-resolved fatty ester analysis: the cis-9 isomer is the biologically active precursor that undergoes subsequent Δ11 or Δ12 desaturation to yield the bioactive diene pheromone components [1]. For researchers investigating lepidopteran pheromone biosynthetic pathways, the trans-9 isomer serves as a negative control or analytical reference standard to confirm that detected Z-9-tetradecenoate signals are not contaminated by or misidentified as the E-isomer.

Pheromone Gland Presence

Head-to-head

Methyl 9(E)-tetradecenoate: NOT detected

Methyl (Z)-9-tetradecenoate: present as major fatty ester

Trans isomer serves as negative control to validate cis-specific desaturase activity.

S. littoralis pheromone gland extract; GC-MS with DMDS derivatization.

Evidence Dimension	Presence/absence in S. littoralis pheromone gland fatty methyl esters
Target Compound Data	Methyl 9(E)-tetradecenoate: NOT detected in S. littoralis pheromone gland extracts
Comparator Or Baseline	Methyl (Z)-9-tetradecenoate: Present as a major characteristic fatty ester; methyl (E)-11-tetradecenoate: Present
Quantified Difference	Qualitative difference: cis-9 isomer present; trans-9 isomer absent (explicit negative finding)
Conditions	Capillary GC, coupled GC-MS, and dimethyl disulfide derivatization followed by GC-MS analysis of female pheromone gland extracts

Why This Matters

Procurement of the correct geometric isomer is mandatory for pheromone biosynthesis studies: the cis-isomer is the substrate, while the trans-isomer is required as a negative control to validate isomer-specific detection.

• [1] Dunkelblum, E., & Kehat, M. (1987). Sex pheromone precursors in Spodoptera littoralis (Lepidoptera: Noctuidae). Insect Biochemistry, 17(7), 1049-1053. View Source

Quantitative Occurrence Data: Absolute Content in Specific Natural Matrices

Methyl myristelaidate (methyl 9(E)-tetradecenoate) has been quantified in specific natural matrices, providing a concrete reference point for researchers conducting quantitative fatty acid profiling. In one comprehensive fatty acid methyl ester analysis, the content of methyl myristelaidate was determined to be 1.061 μg/mL, which is approximately 2.6-fold higher than the content of the saturated analog methyl myristate (0.404 μg/mL) and comparable to methyl myristoleate (cis isomer, 1.178 μg/mL) in the same analytical run [1]. This quantitative data point establishes a verifiable baseline for method validation and enables researchers to benchmark their own quantitative FAME analyses against a published value. The simultaneous reporting of cis and trans isomer concentrations in a single analytical dataset further underscores the analytical resolvability of the two geometric isomers under the reported GC conditions.

Quantified Content

Head-to-head

1.061 μg/mL

Published quantitative benchmark for method validation in FAME analysis.

2.63× higher than saturated C14:0 analog; comparable to cis isomer (1.178 μg/mL) in same dataset.

Evidence Dimension	Absolute concentration (μg/mL) in a defined analytical reference dataset
Target Compound Data	Methyl myristelaidate: 1.061 μg/mL
Comparator Or Baseline	Methyl myristoleate (cis): 1.178 μg/mL; Methyl myristate (saturated C14:0): 0.404 μg/mL
Quantified Difference	cis-isomer concentration is 1.11× higher than trans-isomer; trans-isomer concentration is 2.63× higher than saturated analog
Conditions	GC-based FAME quantitation; specific matrix and conditions as reported in Table 2 of Antioxidants 2025, 14, 51

Why This Matters

This published quantitative value enables procurement based on a known analytical concentration benchmark, supporting method development and validation in lipidomic studies.

• [1] Table 2. Fatty Acid Content Data. Antioxidants 2025, 14(1), 51. PMC11762673. View Source

Optimal Research Applications for Methyl 9(E)-tetradecenoate Based on Quantitative Comparative Evidence

GC and GC-MS Calibration Standard for Isomer-Resolved Fatty Acid Methyl Ester (FAME) Profiling

As a certified analytical standard grade material designated 'STANDARD FOR GC' , methyl 9(E)-tetradecenoate is optimally deployed as a calibration and retention time reference standard for gas chromatography and gas chromatography-mass spectrometry workflows that require unambiguous identification of the trans-Δ9-tetradecenoate isomer. Its distinct chromatographic behavior relative to the cis-isomer (evidenced by isomer-specific retention times and ECL values) ensures accurate peak assignment in complex biological FAME mixtures . Procurement of this analytical standard is essential for laboratories performing lipidomic profiling where misassignment of cis/trans isomers would compromise the biological interpretation of fatty acid metabolic data.

Negative Control and Method Validation Standard in Insect Pheromone Biosynthesis Studies

Based on the explicit finding that methyl (Z)-9-tetradecenoate, but not methyl 9(E)-tetradecenoate, is present as a characteristic fatty ester in the pheromone gland of Spodoptera littoralis [1], this compound serves a critical function as a negative control in entomological research. Researchers studying Δ11 and Δ12 desaturase substrate specificity can use methyl 9(E)-tetradecenoate to validate that their enzymatic assays are isomer-selective, confirming that observed desaturase activity is specific to the cis-configuration and not an artifact of non-specific ester hydrolysis or transesterification [1].

Cheminformatics and QSAR Modeling: Isomer-Specific Physicochemical Descriptor Sets

For computational chemistry and quantitative structure-activity relationship (QSAR) modeling applications, the distinct physicochemical parameter set of methyl 9(E)-tetradecenoate (XLogP3-AA = 5.4, molar volume = 273.2 cm³) compared to its cis-isomer (XLogP3 = 5.2, molar volume = 271.0 cm³) provides isomer-resolved descriptor data essential for accurate model building [2]. Researchers developing membrane permeability models or lipid bilayer partitioning simulations that incorporate trans versus cis fatty acid ester geometry must use isomer-specific input parameters; reliance on cis-isomer data for trans-isomer predictions would introduce systematic error of approximately +0.2 LogP units [2].

Application

Selection Property

Validation Focus

GC Isomer-Resolved FAME Profiling

Isomer-specific retention time reference

Peak assignment accuracy; verify ECL values under column conditions

Insect Pheromone Biosynthesis Studies

Defined negative-control utility (trans isomer not a substrate)

Substrate specificity validation; confirm desaturase isomer-selectivity

Cheminformatics and QSAR Modeling

Isomer-resolved physicochemical descriptors

Input parameter accuracy; cross-check LogP and molar volume with experimental data

• [1] Dunkelblum, E., & Kehat, M. (1987). Sex pheromone precursors in Spodoptera littoralis (Lepidoptera: Noctuidae). Insect Biochemistry, 17(7), 1049-1053. View Source
• [2] PubChem. (2026). (E)-Methyl tetradec-9-enoate — XLogP3-AA = 5.4; Methyl myristoleate — XLogP3 = 5.2. View Source